(2R,5R)-5-Methyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid

• IUPAC Name: (2R,5R)-5-methyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C14H17NO4/c1-10-7-8-12(13(16)17)15(10)14(18)19-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,16,17)/t10-,12-/m1/s1
• InChI Key: FBUFLPMVYKSOOO-ZYHUDNBSSA-N
• Canonical SMILES: CC1CCC(N1C(=O)OCC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C[C@@H]1CC[C@@H](N1C(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol

Description

Compounds like “(2R,5R)-5-Methyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid” belong to a class of organic compounds known as carboxylic acids. They are characterized by a carboxyl group (-COOH) and can undergo a variety of reactions.

Molecular Structure Analysis

The molecular structure of a compound like “this compound” would likely involve a pyrrolidine ring (a five-membered ring with one nitrogen atom), a carboxylic acid group, and various substituents. The (2R,5R) designation refers to the stereochemistry of the molecule, indicating the spatial arrangement of the atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” would depend on its molecular structure. Diastereomers, for example, can have different physical properties such as melting points and boiling points.

Mechanism of Action

The mechanism of action for a compound like “(2R,5R)-5-Methyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid” would depend on its specific biological activity. For example, some carboxylic acid derivatives are known to act as enzyme inhibitors.

Future Directions

The future directions in the study of compounds like “(2R,5R)-5-Methyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid” could involve exploring their potential biological activities, developing new synthetic methods, and studying their reaction mechanisms.